Cas no 1214382-75-8 (2-Chloro-4'-fluorobiphenyl-3-carboxylic acid)

• Product Name: 2-Chloro-4'-fluorobiphenyl-3-carboxylic acid
• CAS No: 1214382-75-8
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• CID: 4998080
• Update Time: 2025-10-30

2-Chloro-4'-fluorobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4'-fluorobiphenyl-3-carboxylic acid
• 2-Chloro-4'-fluorobiphenyl-3-carboxylic acid

• Inchi： 1S/C13H8ClFO2/c14-12-10(2-1-3-11(12)13(16)17)8-4-6-9(15)7-5-8/h1-7H,(H,16,17)
• InChI Key： PTRCKJCZVPKCNK-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC=CC=1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Additional information on 2-Chloro-4'-fluorobiphenyl-3-carboxylic acid

2-Chloro-4'-fluorobiphenyl-3-carboxylic acid

2-Chloro-4'-fluorobiphenyl-3-carboxylic acid (CAS No. 1214382-75-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of chlorine and fluorine substituents at specific positions on the aromatic rings imparts unique electronic and physical properties to the molecule. The carboxylic acid group further enhances its functional versatility, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 2-chloro-4'-fluorobiphenyl-3-carboxylic acid in drug discovery and material development. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as organic semiconductors and pharmaceutical agents. The compound's ability to undergo various chemical transformations, including coupling reactions and polymerization, has been extensively documented in recent scientific literature.

In the context of drug discovery, 2-chloro-4'-fluorobiphenyl-3-carboxylic acid has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Its structural features, including the electron-withdrawing chlorine and fluorine substituents, make it an attractive candidate for modulating biological activity. Recent research has focused on its application in anti-inflammatory and anticancer drug design, where its ability to interact with specific biological targets has shown promising results.

The synthesis of 2-chloro-4'-fluorobiphenyl-3-carboxylic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These methods ensure high yields and purity, making the compound accessible for large-scale applications. Its stability under various reaction conditions further enhances its utility in both academic and industrial settings.

From a materials science perspective, 2-chloro-4'-fluorobiphenyl-3-carboxylic acid has been utilized in the development of advanced polymers and thin films. Its ability to form self-assembled monolayers (SAMs) has been leveraged in the creation of surfaces with tailored properties, such as hydrophobicity or conductivity. Recent advancements in nanotechnology have also explored its role in the fabrication of nanostructured materials, where its unique electronic properties are exploited for applications in electronics and optoelectronics.

In terms of environmental applications, 2-chloro-4'-fluorobiphenyl-3-carboxylic acid has been studied for its potential role in pollution control technologies. Its ability to act as a catalyst or adsorbent in water treatment processes has been explored in recent studies. The compound's stability and reactivity under environmental conditions make it a promising candidate for sustainable solutions in chemical engineering.

Overall, 2-chloro-4'-fluorobiphenyl-3-carboxylic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with its functional versatility, positions it as a key player in advancing both fundamental research and industrial innovations.